N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(3-phenylpropanamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3-phenylpropanoylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H22N2O5/c29-23(13-10-17-6-2-1-3-7-17)28-24-19-8-4-5-9-20(19)33-25(24)26(30)27-18-11-12-21-22(16-18)32-15-14-31-21/h1-9,11-12,16H,10,13-15H2,(H,27,30)(H,28,29)
• InChI Key: ZANWTEBAVPFPCH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)CCC5=CC=CC=C5
• Molecular Formula: C26H22N2O5
• Molecular Weight: 442.5 g/mol
• CAS No.: 888468-54-0

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(3-phenylpropanamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C26H22N2O5 and its molecular weight is 442.471. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antimicrobial Applications

• The compound's analogues have been identified as potent DprE1 inhibitors, showing promising whole-cell antimycobacterial activity (Whitehurst et al., 2020).
• Similarly, 2,6-difluorobenzamides, including variants of this compound, have demonstrated effectiveness in interfering with bacterial cell division, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis (Straniero et al., 2023).
• Other derivatives have been synthesized and evaluated for antimicrobial effects, showcasing substantial activity against various bacterial strains (Idrees et al., 2019).

2. Enzyme Inhibition

• The compound's derivatives have been explored as α-glucosidase and acetylcholinesterase inhibitors, with significant inhibitory activity, especially against yeast α-glucosidase (Abbasi et al., 2019).

3. Antioxidant Properties

• Some novel carboxamides based upon derivatives of this compound have shown moderate to significant radical scavenging activity, indicating potential antioxidant properties (Ahmad et al., 2012).

4. Inhibition of Cell Adhesion

• Heterocyclic analogs of the compound, including benzofurans, have been shown to inhibit the expression of adhesion molecules like E-selectin, ICAM-1, and VCAM-1, suggesting potential anti-inflammatory applications (Boschelli et al., 1995).

5. Cancer Research

• Some derivatives have been synthesized and evaluated for their inhibitory and anti-proliferation activities against B-Raf kinase, a target in cancer treatment (Yang et al., 2012).